Cas no 847551-48-8 (7H-Pyrrolo[2,3-d]pyrimidine,4-chloro-5-iodo-7-(2-C-methyl-b-D-ribofuranosyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine,4-chloro-5-iodo-7-(2-C-methyl-b-D-ribofuranosyl)-
• CAS No: 847551-48-8
• MF: C₁₂H₁₃ClIN₃O₄
• MW: 425.606794118881
• CID: 721151
• PubChem ID: 21069733
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine,4-chloro-5-iodo-7-(2-C-methyl-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine,4-chloro-5-iodo-7-(2-C-methyl-b-D-ribofuranosyl)-
• 4-Chloro-5-iodo-7-(2-C-methyl-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C12H13ClIN3O4/c1-12(20)8(19)6(3-18)21-11(12)17-2-5(14)7-9(13)15-4-16-10(7)17/h2,4,6,8,11,18-20H,3H2,1H3/t6-,8-,11-,12-/m1/s1
• InChI Key： DTEWTHZGBGFOGQ-YUTYNTIBSA-N
• SMILES： IC1C2=C(N=CN=C2N(C=1)[C@H]1[C@@](C)([C@@H]([C@@H](CO)O1)O)O)Cl

Computed Properties

• Exact Mass: 424.964
• Monoisotopic Mass: 424.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 0.8